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Compound of Interest

Compound Name: RTIL 13

Cat. No.: B15569882

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. The information provided is based on currently available data
and general laboratory safety standards. Due to the limited availability of comprehensive
toxicological data for RTIL-13, a high degree of caution should be exercised during its handling,
storage, and disposal.

Introduction

RTIL-13, chemically identified as [4-(N,N-dimethyl-N-octadecyl-N-ethyl)-4-aza-10-
oxatricyclo[5.2.1]decane-3,5-dione bromide], is a potent inhibitor of the GTPase activity of
dynamin. Its ability to interfere with dynamin-mediated processes makes it a valuable tool in
studying cellular mechanisms such as endocytosis. This guide provides a comprehensive
overview of the known safety and handling guidelines for RTIL-13, compiled from available
material safety data sheets and relevant research publications.

Physicochemical and Biological Data

While extensive toxicological data such as LD50 and LC50 values for RTIL-13 are not publicly
available, its biological activity has been characterized.

Table 1: Physicochemical and Biological Activity of RTIL-13
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Property Value Source

[4-(N,N-dimethyl-N-octadecyl-
) N-ethyl)-4-aza-10-
Chemical Name _ N/A
oxatricyclo[5.2.1]decane-3,5-

dione bromide]

Molecular Formula C29H53BrN20s N/A
Molecular Weight 571.68 g/mol N/A
Appearance Solid [1]
IC50 (Dynamin | GTPase) 2.3 uM [2]
IC50 (Receptor-mediated
) 9.3 uM [2]

endocytosis)
IC50 (Synaptic vesicle

(Synap 7.1 uM [2]

endocytosis)

Hazard Identification and Precautionary Measures

The specific hazards associated with RTIL-13 have not been fully characterized. Therefore, it
should be handled as a potentially hazardous substance.

General Hazards:

o Acute Effects (Oral, Dermal, Inhalation): No specific data available. Assume toxicity upon
ingestion, skin contact, or inhalation.

o Chronic Effects: No data available. Long-term exposure effects are unknown.
o Carcinogenicity, Mutagenicity, Teratogenicity: No data available.
Precautionary Statements:

« Avoid contact with skin, eyes, and clothing.

e Do not breathe dust or vapor.
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» Wash hands thoroughly after handling.
e Use only in a well-ventilated area, preferably in a chemical fume hood.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling RTIL-13. The
following PPE is mandatory:

o Eye/Face Protection: Chemical safety goggles or a face shield.
o Skin Protection:
o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat should be worn at all times. For procedures with a
higher risk of splashing, consider additional protective clothing such as an apron or
coveralls.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge is recommended.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

e The recommended storage temperature is -20°C.

Accidental Release and First Aid Measures
Accidental Release
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e Small Spills:

o

Wear appropriate PPE.

[¢]

Carefully sweep up solid material, avoiding dust generation.

[¢]

Place in a sealed container for disposal.

[e]

Clean the spill area with a suitable decontaminating solution.
e Large Spills:

Evacuate the area.

[¢]

[e]

Ensure adequate ventilation.

[e]

Contain the spill to prevent it from entering drains or waterways.

o

Follow institutional procedures for hazardous material cleanup.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Experimental Protocols and Workflows

The following sections provide a generalized experimental protocol for using RTIL-13 as a
dynamin inhibitor in cell-based assays, based on common practices in the field.
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Preparation of Stock Solutions

Caution: All manipulations should be performed in a chemical fume hood while wearing

appropriate PPE.

Calculate the required mass of RTIL-13 to prepare a stock solution of a desired

concentration (e.g., 10 mM).
o Weigh the solid RTIL-13 using an analytical balance.

» Add the appropriate solvent (e.g., DMSO or ethanol) to the solid to achieve the desired stock
concentration.

e Vortex or sonicate until the compound is completely dissolved.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Cell-Based Dynamin Inhibition Assay Workflow

This workflow outlines a typical experiment to assess the effect of RTIL-13 on endocytosis.
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Preparation

Prepare RTIL-13 Stock Solution Culture and Seed Cells

Add RTIL-13 to Cells at Desired Concentration

Incubate for a Defined Period

Assay
Y

Add Endocytic Marker (e.g., fluorescent transferrin)

l

Incubate to Allow Uptake

;

Wash and Fix Cells

Image Cells (e.g., Fluorescence Microscopy)

Quantify Marker Internalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. RTIL 13]1009376-10-6|MSDS [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15569882?utm_src=pdf-body-img
https://www.benchchem.com/product/b15569882?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC47354.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 2. RTIL 13|CAS 1009376-10-6|DC Chemicals [dcchemicals.com]

 To cite this document: BenchChem. [RTIL-13: An In-depth Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569882+#rtil-13-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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